Cas no 2198793-61-0 (2-Methyl-4-[(2-methylphenyl)methoxy]pyrimidine)

• Product Name: 2-Methyl-4-[(2-methylphenyl)methoxy]pyrimidine
• CAS No: 2198793-61-0
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5325315
• Update Time: 2025-05-20

2-Methyl-4-[(2-methylphenyl)methoxy]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-[(2-methylphenyl)methoxy]pyrimidine
• 2-Methyl-4-[(2-methylphenyl)methoxy]pyrimidine

• Inchi： 1S/C13H14N2O/c1-10-5-3-4-6-12(10)9-16-13-7-8-14-11(2)15-13/h3-8H,9H2,1-2H3
• InChI Key： DZWKWBUNIDTKRT-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(C)N=1)CC1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2.8
• Topological Polar Surface Area: 35

Additional information on 2-Methyl-4-[(2-methylphenyl)methoxy]pyrimidine

2-Methyl-4-[(2-methylphenyl)methoxy]pyrimidine: A Comprehensive Overview

2-Methyl-4-[(2-methylphenyl)methoxy]pyrimidine, also known by its CAS number 2198793-61-0, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the pyrimidine family, which is a class of heterocyclic aromatic compounds. Pyrimidines are widely studied due to their unique chemical properties and potential biological activities. The structure of this compound features a pyrimidine ring substituted with a methyl group at position 2 and a methoxy group attached to a 2-methylphenyl moiety at position 4. These substituents contribute to its stability, solubility, and reactivity, making it an attractive candidate for further research and development.

The synthesis of 2-Methyl-4-[(2-methylphenyl)methoxy]pyrimidine typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its preparation. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions. These methods not only enhance the yield but also reduce the production time, making the compound more accessible for large-scale applications.

In terms of biological activity, 2-Methyl-4-[(2-methylphenyl)methoxy]pyrimidine has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways. For example, research published in 2023 highlighted its ability to modulate the activity of kinases, which are critical targets in cancer therapy. This finding underscores its potential as a lead compound for drug discovery efforts aimed at developing novel anti-cancer agents.

Beyond pharmacological applications, this compound has also been investigated for its role in agrochemicals. Recent studies have explored its potential as a plant growth regulator or as an active ingredient in pesticides. Its ability to interact with specific receptors or enzymes in plants and pests makes it a valuable candidate for sustainable agricultural solutions.

The structural versatility of 2-Methyl-4-[(2-methylphenyl)methoxy]pyrimidine also lends itself to applications in materials science. Researchers have examined its use as a building block for constructing advanced materials, such as coordination polymers or metal-organic frameworks (MOFs). These materials exhibit unique properties, including high porosity and selectivity, which make them suitable for gas storage and separation applications.

In conclusion, 2-Methyl-4-[(2-methylphenyl)methoxy]pyrimidine (CAS No: 2198793-61-0) is a multifaceted compound with diverse applications across various scientific domains. Its chemical structure, synthetic accessibility, and biological activity make it an intriguing subject for further research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.